Cas no 4815-44-5 (1H-Pyrrole-3,4-dicarboxylicacid, 1-amino-2,5-dimethyl-, diethyl ester (9CI))

• Product Name: 1H-Pyrrole-3,4-dicarboxylicacid, 1-amino-2,5-dimethyl-, diethyl ester (9CI)
• CAS No: 4815-44-5
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 332106
• PubChem ID: 138361
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dicarboxylicacid, 1-amino-2,5-dimethyl-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dicarboxylicacid, 1-amino-2,5-dimethyl-, diethyl ester (9CI)
• 1-Amino-2,5-dimethyl-1H-pyrrole-3,4-dicarboxylic acid diethyl ester
• diethyl 1-amino-2,5-dimethylpyrrole-3,4-dicarboxylate
• DTXSID60197440
• 1-Amino-2,5-dimethyl-1H-pyrrole-3,4-dicarboxylicacid diethyl ester
• 4815-44-5

• Inchi： 1S/C12H18N2O4/c1-5-17-11(15)9-7(3)14(13)8(4)10(9)12(16)18-6-2/h5-6,13H2,1-4H3
• InChI Key： WTTQLASUDGMQIK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)OCC)=C(C)N(C=1C)N)=O

Computed Properties

• Exact Mass: 254.12674
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 365.7°Cat760mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.533
• PSA: 83.55